trans-Clomiphene

• CAS No.: 15690-57-0
• Product Name: trans-Clomiphene
• Molecular Formula: C26H28ClNO
• Molecular Weight: 406 g/mol
• IUPAC Name: 2-[4-[(E)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine
• Standard InChI: InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25+
• Standard InChIKey: GKIRPKYJQBWNGO-OCEACIFDSA-N
• Isomeric SMILES: CCN(CC)CCOC1=CC=C(C=C1)/C(=C(\C2=CC=CC=C2)/Cl)/C3=CC=CC=C3
• SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
• Appearance: Powder
• Boiling Point: 509ºC at 760mmHg
• Density: 1.104 g/cm3
• Description: Clomiphene is an oral agent used to treat infertility in women desiring pregnancy. Clomiphene has been linked to a low rate of transient serum aminotransferase elevations during therapy and to rare instances of clinically apparent liver injury, which can be severe and even fatal.; Enclomiphene is the trans-isomer of clomiphene citrate (CC). Enclomiphene has a higher rate of clearance and is less active than the cis-isomer, cis-clomiphene. Clomiphene citrate has been evaluated for antineoplastic activity against breast cancer. (NCI04); Clomiphene is a tertiary amine. It has a role as an estrogen antagonist and an estrogen receptor modulator. It derives from a hydride of a stilbene.
• Purity: 98%
• Quality Standard: In-house standard
• Quantity: Milligram-Grams
• Shelf Life: UNSTABLE TO AIR AND LIGHT
• Solubility: 1.5 [ug/mL]
• Storage: Store in a cool and dry place and at 0 - 4 °C for short term (days to weeks) or -20 °C for long term (months to years).
• Synonyms: Enclomiphene; Clomifene; Clomiphene; Enclomifene; Trans-Clomiphene; Transclomifenum; 2-diphenylethenyl)phenoxy)-n,n-diethyl-2-(4-(2-chloro-(e)-ethanamin;2-diphenylvinyl)phenoxy)-2-(p-(2-chloro-(e)-triethylamin;enclomiphene;ici46476;trans-2-(4-(2-chloro-1,
• Targets: Estrogen Receptor/ERR
• PubChem Compound: 1548953
• Last Modified: Nov 11 2021